Cas no 175655-42-2 (5-Hepten-2-one,5-ethyl-, (E)- (9CI))

• Product Name: 5-Hepten-2-one,5-ethyl-, (E)- (9CI)
• CAS No: 175655-42-2
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 112107
• Update Time: 2024-01-24

5-Hepten-2-one,5-ethyl-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Hepten-2-one,5-ethyl-, (E)- (9CI)
• 5-Hepten-2-one, 5-ethyl-, (E)- (9CI)

• Inchi： 1S/C9H16O/c1-4-9(5-2)7-6-8(3)10/h4H,5-7H2,1-3H3/b9-4+
• InChI Key： YCXZIPISEIJTLL-RUDMXATFSA-N
• SMILES： CC(=O)CC/C(/CC)=C/C

Computed Properties

• Exact Mass: 140.12018
• Monoisotopic Mass: 140.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 17.07